Cas no 2094685-99-9 (N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide)
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-6670005
- N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide
- AKOS033849911
- Z2285377724
- 2094685-99-9
-
- Inchi: 1S/C12H20N2O2/c1-2-12(15)13-10-3-6-14(7-4-10)11-5-8-16-9-11/h2,10-11H,1,3-9H2,(H,13,15)
- InChI Key: KLOJDGBSZVURLB-UHFFFAOYSA-N
- SMILES: O1CCC(C1)N1CCC(CC1)NC(C=C)=O
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.6Ų
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6670005-1.0g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 1.0g |
$770.0 | 2025-03-13 | |
| Enamine | EN300-6670005-0.5g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 0.5g |
$739.0 | 2025-03-13 | |
| Enamine | EN300-6670005-5.0g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 5.0g |
$2235.0 | 2025-03-13 | |
| Enamine | EN300-6670005-2.5g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 2.5g |
$1509.0 | 2025-03-13 | |
| Enamine | EN300-6670005-10.0g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 10.0g |
$3315.0 | 2025-03-13 | |
| Enamine | EN300-6670005-0.05g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 0.05g |
$647.0 | 2025-03-13 | |
| Enamine | EN300-6670005-0.1g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 0.1g |
$678.0 | 2025-03-13 | |
| Enamine | EN300-6670005-0.25g |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide |
2094685-99-9 | 95.0% | 0.25g |
$708.0 | 2025-03-13 |
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide
Recent Advances in the Study of N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide (CAS: 2094685-99-9)
N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide (CAS: 2094685-99-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.
The synthesis of N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the functionalization of the piperidine ring and the introduction of the acrylamide moiety, which is critical for its biological activity. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's stability under physiological conditions has also been a focal point, with studies confirming its suitability for further preclinical evaluation.
Pharmacological studies have revealed that N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide exhibits high affinity for specific neurotransmitter receptors, particularly those involved in pain modulation and neuroinflammation. In vitro assays demonstrate its ability to modulate receptor activity with high selectivity, suggesting a reduced risk of off-target effects. These findings are supported by molecular docking studies, which highlight the compound's interaction with key binding sites on target proteins.
In vivo studies using animal models have further validated the therapeutic potential of N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide. Preliminary results indicate significant efficacy in reducing neuropathic pain and inflammation, with a favorable safety profile. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have been characterized, providing a solid foundation for future clinical trials. Researchers are particularly optimistic about its potential as a next-generation analgesic with fewer side effects compared to existing therapies.
Despite these promising findings, challenges remain in the development of N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide. Issues such as bioavailability and long-term toxicity require further investigation. Ongoing research aims to address these gaps through structural optimization and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.
In conclusion, N-[1-(oxolan-3-yl)piperidin-4-yl]prop-2-enamide (CAS: 2094685-99-9) represents a significant advancement in the search for novel CNS therapeutics. Its unique chemical structure, combined with promising preclinical data, positions it as a compelling candidate for further development. Future studies will focus on refining its pharmacological profile and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in neurology and pain management.
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